Cas no 76837-94-0 (Carbamodithioic acid,cyano-, methylene ester, dipotassium salt (9CI))
76837-94-0 structure
Product Name:Carbamodithioic acid,cyano-, methylene ester, dipotassium salt (9CI)
CAS No:76837-94-0
MF:C5H2K2N4S4
MW:324.552775859833
MDL:MFCD00799297
CID:548585
PubChem ID:2759843
Update Time:2025-04-19
Carbamodithioic acid,cyano-, methylene ester, dipotassium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamodithioic acid,cyano-, methylene ester, dipotassium salt (9CI)
- dipotassium,N-cyano-1-[(N-cyano-C-sulfidocarbonimidoyl)sulfanylmethylsulfanyl]methanimidothioate
- Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt
- A838861
- AC1MC1C2
- dipotassium N-cyano-1-[(N-cyano-C-sulfanidyl-carbonimidoyl)sulfanylmethylsulfanyl]methanimidothioate
- dipotassium N-cyano-1-[[[cyanoimino(sulfido)methyl]thio]methylthio]methanimidothioate
- Methylen-bis(kaliumcyanimidodithiocarbonat)
- Methylenebis(cyanimidodithiocarbonic acid)-S,S-
- dipotassium;N-cyano-1-[(N-cyano-C-sulfidocarbonimidoyl)sulfanylmethylsulfanyl]methanimidothioate
- METHYLENEBIS(CYANIMIDODITHIOCARBONICACID)-S,S-DIPOTASSIUMSALT
- 76837-94-0
- MFCD00799297
- Dipotassium (2E,7E)-1,9-dinitrilo-4,6-dithia-2,8-diazanona-2,7-diene-3,7-bis(thiolate)
- Methylenebis(cyanoimidodithiocarbonic acid)-S,S-dipotassium salt
- DTXSID20374937
-
- MDL: MFCD00799297
- Inchi: 1S/C5H4N4S4.2K/c6-1-8-4(10)12-3-13-5(11)9-2-7;;/h3H2,(H,8,10)(H,9,11);;/q;2*+1/p-2
- InChI Key: HMFASUCAOFNEKF-UHFFFAOYSA-L
- SMILES: [K+].[K+].S(/C(=N/C#N)/[S-])CS/C(=N/C#N)/[S-]
Computed Properties
- Exact Mass: 323.84400
- Monoisotopic Mass: 323.8436437g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 284
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 125Ų
Experimental Properties
- Melting Point: 230 °C
- PSA: 173.50000
- LogP: 2.47946
Carbamodithioic acid,cyano-, methylene ester, dipotassium salt (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009659-1g |
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt |
76837-94-0 | 1g |
£10.00 | 2022-03-01 | ||
| Fluorochem | 009659-5g |
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt |
76837-94-0 | 5g |
£32.00 | 2022-03-01 | ||
| Oakwood | 009659-10g |
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt |
76837-94-0 | 10g |
$133.00 | 2023-04-12 | ||
| Oakwood | 009659-25g |
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt |
76837-94-0 | 25g |
$218.00 | 2023-04-12 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286308-10 g |
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt, |
76837-94-0 | 10g |
¥978.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286308A-25 g |
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt, |
76837-94-0 | 25g |
¥1,609.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286308-10g |
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt, |
76837-94-0 | 10g |
¥978.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286308A-25g |
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt, |
76837-94-0 | 25g |
¥1609.00 | 2023-09-05 | ||
| Oakwood | 009659-250mg |
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt |
76837-94-0 | 250mg |
$60.00 | 2024-07-19 | ||
| Oakwood | 009659-1g |
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt |
76837-94-0 | 1g |
$120.00 | 2024-07-19 |
Carbamodithioic acid,cyano-, methylene ester, dipotassium salt (9CI) Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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